4-(Thiophen-2-yl)-1,2,3,4-tetrahydroisoquinoline hydrochloride

• IUPAC Name: 4-thiophen-2-yl-1,2,3,4-tetrahydroisoquinoline;hydrochloride
• InChI: InChI=1S/C13H13NS.ClH/c1-2-5-11-10(4-1)8-14-9-12(11)13-6-3-7-15-13;/h1-7,12,14H,8-9H2;1H
• InChI Key: GORNESXSCDJFIF-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC=C2CN1)C3=CC=CS3.Cl
• Molecular Formula: C13H14ClNS
• Molecular Weight: 251.78 g/mol
• CAS RN: 183008-14-2

Description

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

The molecular structure of thiophene derivatives can vary greatly depending on the specific compound. For example, suprofen has a 2-substituted thiophene framework and is known as a nonsteroidal anti-inflammatory drug.

Chemical Reactions Analysis

The chemical reactions involving thiophene derivatives can be complex and varied. For example, an iminyl radical initially generates by a single-electron-transfer (SET) process.

Physical And Chemical Properties Analysis

Thiophene derivatives exhibit a variety of physical and chemical properties. They are utilized in industrial chemistry and material science as corrosion inhibitors. Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Scientific Research Applications

4-(Thiophen-2-yl)-1,2,3,4-tetrahydroisoquinoline hydrochloride has been used in a variety of scientific research applications. It has been used to study the effects of various drugs and other compounds on the body. It has been used to study the biochemical and physiological effects of various compounds, such as opioids and anticonvulsants. It has also been used to study the effects of various compounds, such as hormones and neurotransmitters, on the body. It has been used to study the effects of various compounds on the central nervous system, as well as the effects of various compounds on the cardiovascular system.

Mechanism of Action

Target of action

Thiophene derivatives have been found to exhibit a variety of biological activities. For instance, some thiophene derivatives are known to act as voltage-gated sodium channel blockers .

Mode of action

For example, certain thiophene derivatives can inhibit enzymes or block channels to exert their effects .

Biochemical pathways

Thiophene derivatives are known to affect a variety of biochemical pathways depending on their specific structures and targets .

Result of action

Thiophene derivatives are known to exhibit a variety of effects at the molecular and cellular level, such as anti-inflammatory, antimicrobial, and anticancer activities .

Advantages and Limitations for Lab Experiments

The use of 4-(Thiophen-2-yl)-1,2,3,4-tetrahydroisoquinoline hydrochloride in laboratory experiments has a number of advantages. It is a relatively inexpensive compound, making it a cost-effective option for researchers. It is also a relatively safe compound, making it a safe option for researchers. Additionally, it has a wide range of biochemical and physiological effects, making it a useful tool for researchers to explore the effects of various compounds on the body.
The use of this compound in laboratory experiments also has a number of limitations. It is not always easy to obtain this compound, as it is not widely available. Additionally, its effects on the body are not fully understood, making it difficult for researchers to predict its effects in certain circumstances. Finally, it can be difficult to determine the correct dosage for laboratory experiments, as the effects of this compound can vary depending on the individual and the circumstances.

Future Directions

There are a number of potential future directions for the use of 4-(Thiophen-2-yl)-1,2,3,4-tetrahydroisoquinoline hydrochloride. It could be used to study the effects of various drugs and other compounds on the body. It could also be used to explore the effects of various compounds on the central nervous system and the cardiovascular system. Additionally, it could be used to study the effects of various hormones and neurotransmitters on the body. Finally, it could be used to develop

Safety and Hazards

The safety and hazards associated with thiophene derivatives can vary greatly depending on the specific compound. It’s important to refer to the specific safety data sheet for each compound for detailed information.

Biochemical Analysis

Biochemical Properties

4-(Thiophen-2-yl)-1,2,3,4-tetrahydroisoquinoline hydrochloride plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, thiophene derivatives have been shown to exhibit interactions with enzymes such as cytochrome P450, which is involved in the metabolism of many drugs . Additionally, the tetrahydroisoquinoline moiety can interact with neurotransmitter receptors, potentially influencing neurological pathways . The nature of these interactions often involves binding to the active sites of enzymes or receptors, leading to inhibition or modulation of their activity.

Cellular Effects

This compound has been observed to affect various types of cells and cellular processes. It can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, thiophene derivatives have been reported to affect the MAPK/ERK signaling pathway, which is crucial for cell proliferation and differentiation . Additionally, the compound may alter gene expression by interacting with transcription factors or epigenetic regulators, leading to changes in cellular metabolism and function.

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound can bind to specific biomolecules, such as enzymes or receptors, leading to inhibition or activation of their function. For instance, it may inhibit enzyme activity by binding to the active site and preventing substrate access . Additionally, it can modulate gene expression by interacting with DNA or RNA, influencing transcription and translation processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that thiophene derivatives can be relatively stable under certain conditions but may degrade over time, leading to changes in their biological activity . Long-term effects on cellular function have been observed in both in vitro and in vivo studies, with potential implications for chronic exposure and therapeutic use.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as neuroprotection or anti-inflammatory activity . At higher doses, toxic or adverse effects may be observed, including hepatotoxicity or neurotoxicity . Threshold effects are important to consider when determining the therapeutic window and safety profile of the compound.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes such as cytochrome P450, which plays a key role in its metabolism . The compound may also affect metabolic flux and metabolite levels by modulating the activity of key metabolic enzymes. These interactions can influence the overall metabolic profile and bioavailability of the compound.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound may interact with transporters or binding proteins that facilitate its uptake and distribution . Additionally, its localization and accumulation within specific tissues or cellular compartments can influence its activity and therapeutic potential.

Subcellular Localization

The subcellular localization of this compound is important for its function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . This localization can affect its activity, as interactions with specific subcellular structures or biomolecules can modulate its biological effects.